rubiarbonol F
Overview
Description
Rubiarbonol F is a pentacyclic triterpenoid of the class of arborinane-type terpenoids isolated from the roots of Rubia yunnanensis. It has a role as a metabolite and a plant metabolite. It is a pentacyclic triterpenoid and a pentol.
Scientific Research Applications
Triterpenoids from Rubia Yunnanensis
- Application : Rubiarbonol F is one of several new triterpenoids isolated from the roots of Rubia yunnanensis, contributing to the study of natural products in medicinal chemistry. This research is significant in understanding the diverse compounds present in Rubia yunnanensis and their potential applications in pharmacology (Liou & Wu, 2002).
NF-κB and JNK Mediated Apoptosis and G0/G1 Arrest of HeLa Cells Induced by Rubiarbonol G
- Application : Although focusing on rubiarbonol G, this research highlights the importance of triterpenoids like rubiarbonol F in cancer research. The study demonstrates the potential of compounds from Rubia yunnanensis in inducing apoptosis and cell cycle arrest in cancer cells, suggesting their relevance in developing anti-cancer therapies (Zeng et al., 2017).
Medicinal Plants in the Mediterranean Area
- Application : This comprehensive study on medicinal plants, including species from the Rubia genus, underscores the ethnobotanical and pharmacological significance of these plants. It sets a foundation for future research into specific compounds like rubiarbonol F and their medicinal applications (González-Tejero et al., 2008).
New Arborane Type Triterpenoids from Rubia Yunnanensis
- Application : The isolation of new triterpenoids, including rubiarbonol F, from Rubia yunnanensis highlights the ongoing exploration of novel compounds in plants for potential therapeutic applications. Such research contributes to the expanding library of natural products with possible pharmacological uses (Xiao, 1993).
New Arborane Type Triterpenoids from Rubia Cordifolia Var. Pratensis and R. Oncotricha
- Application : This research emphasizes the diversity of triterpenoids in Rubia species and their potential importance in pharmacology. It lays the groundwork for further investigation into specific compounds, including rubiarbonol F, for their medicinal properties (Itokawa et al., 1990).
properties
Product Name |
rubiarbonol F |
|---|---|
Molecular Formula |
C30H50O5 |
Molecular Weight |
490.7 g/mol |
IUPAC Name |
(1R,3S,3aR,5aS,5bS,6S,7aR,9R,10R,11aS,13aR,13bR)-3a-(hydroxymethyl)-5a,8,8,11a,13a-pentamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysene-1,6,9,10-tetrol |
InChI |
InChI=1S/C30H50O5/c1-16(2)18-12-20(33)24-29(7)9-8-17-23(28(29,6)10-11-30(18,24)15-31)19(32)13-22-26(3,4)25(35)21(34)14-27(17,22)5/h8,16,18-25,31-35H,9-15H2,1-7H3/t18-,19-,20+,21+,22-,23-,24+,25-,27+,28-,29+,30+/m0/s1 |
InChI Key |
KJXUHHARWYEHNL-ZEUDKGLNSA-N |
Isomeric SMILES |
CC(C)[C@@H]1C[C@H]([C@H]2[C@]1(CC[C@@]3([C@@]2(CC=C4[C@H]3[C@H](C[C@@H]5[C@@]4(C[C@H]([C@@H](C5(C)C)O)O)C)O)C)C)CO)O |
Canonical SMILES |
CC(C)C1CC(C2C1(CCC3(C2(CC=C4C3C(CC5C4(CC(C(C5(C)C)O)O)C)O)C)C)CO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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